Cas no 2021529-78-0 (2,2-dimethyl-4-(piperidin-2-yl)hexan-3-one)

• Product Name: 2,2-dimethyl-4-(piperidin-2-yl)hexan-3-one
• CAS No: 2021529-78-0
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5901866
• PubChem ID: 165474197
• Update Time: 2025-05-19

2,2-dimethyl-4-(piperidin-2-yl)hexan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-(piperidin-2-yl)hexan-3-one
• 2021529-78-0
• EN300-1127398

• Inchi： 1S/C13H25NO/c1-5-10(12(15)13(2,3)4)11-8-6-7-9-14-11/h10-11,14H,5-9H2,1-4H3
• InChI Key： KVIZNAMQWZIKDQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)C(CC)C1CCCCN1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 2,2-dimethyl-4-(piperidin-2-yl)hexan-3-one

Compound CAS No. 2021529-78-0: 2,2-Dimethyl-4-(Piperidin-2-Yl)Hexan-3-One

The compound with CAS No. 2021529-78-0, known as 2,2-dimethyl-4-(piperidin-2-yl)hexan-3-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring and a keto group positioned at the third carbon of a six-carbon chain. The presence of two methyl groups on the second carbon further enhances its structural complexity and functional diversity.

Recent studies have highlighted the potential of 2,2-dimethyl-4-(piperidin-2-yl)hexan-3-one in various applications, particularly in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of complex molecules with therapeutic potential. For instance, its ability to form stable amide bonds has made it a valuable intermediate in peptide synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative. The key steps include nucleophilic substitution reactions and ketone formation, which are carefully optimized to ensure high yields and purity. The use of advanced catalytic systems has further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production.

In terms of physical properties, CAS No. 2021529-78-0 exhibits a melting point of approximately 65°C and a boiling point around 185°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques commonly employed in pharmaceutical research.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. It has demonstrated moderate activity against several enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for its application in cancer therapy.

In conclusion, compound CAS No. 2021529-78-0, or 2,2-dimethyl-4-(piperidin-2-yil)hexan3-one, stands out as a versatile molecule with significant potential in drug discovery and chemical synthesis. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in the pharmaceutical industry.